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Introduction

GSK2245035 maleate is a potent and selective agonist of Toll-like receptor 7 (TLR7).[1] TLR7
is an endosomal receptor that recognizes single-stranded RNA viruses and small synthetic
agonists. Activation of TLR7 on immune cells, such as plasmacytoid dendritic cells (pDCs) and
B cells, initiates a signaling cascade that leads to the production of type | interferons (IFNs) and
other pro-inflammatory cytokines. This immunomodulatory activity makes GSK2245035 a
compound of interest for therapeutic applications in diseases like allergic rhinitis and asthma,
where a shift from a Th2 to a Thl immune response is desirable.[1]

These application notes provide a detailed protocol for an in vitro assay to characterize the
activity of GSK2245035 maleate by measuring its effect on cytokine production in human
peripheral blood mononuclear cells (PBMCs).

Data Presentation

The immunomodulatory potential of GSK2245035 has been demonstrated in vitro through its
ability to modulate cytokine secretion from human PBMCs. While specific dose-response data
with EC50 values for cytokine induction by GSK2245035 in vitro is not extensively available in
public literature, studies have shown its qualitative effects. The following tables summarize the
observed effects of GSK2245035 on cytokine production in cultured PBMCs from donors with
allergic rhinitis.[1]
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Table 1: Effect of GSK2245035 on Th1 and Regulatory Cytokine Secretion

Cytokine Effect

Interferon-gamma (IFN-y) Enhanced secretion

Interleukin-10 (IL-10) Enhanced secretion

Interferon-inducible protein 10 (IP-10) Dose-dependent increase (observed in vivo)

Table 2: Effect of GSK2245035 on Th2 Cytokine Secretion

Cytokine Effect
Interleukin-5 (IL-5) Reduced secretion
Interleukin-13 (IL-13) Reduced secretion

Signaling Pathway

Activation of TLR7 by GSK2245035 in the endosome of an immune cell, such as a
plasmacytoid dendritic cell, triggers a MyD88-dependent signaling pathway. This leads to the
activation of transcription factors NF-kB and IRF7, which in turn induce the expression of type |
interferons and other inflammatory cytokines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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